Cas no 74305-48-9 (4-Pentylphenyl 4-pentylbenzoate)

4-Pentylphenyl 4-pentylbenzoate Properties

Names and Identifiers

• 4-Pentylphenyl 4-pentylbenzoate
• p-Pentylphenyl p-pentylbenzoate
• 4-n-Pentylphenyl-4-pentylbenzoate
• 4-PENTYLPHENYL-4'-PENTYLBENZOATE
• 4-PENTYLPHENYL 4-PENTYLBENZOATE, 97
• 665746_ALDRICH
• AC1MI6OD
• ACMC-20ambo
• CTK8C5851
• SureCN3621652
• (4-pentylphenyl) 4-pentylbenzoate
• 4-(n-pentyl)benzoic acid-4'-(n-pentyl)phenol ester
• TRA0006345
• 4-Pentylbenzoic acid 4-pentylphenyl ester
• BC220754
• 4
• +Expand

• MDL： MFCD01076318
• InChIKey： VWDNHTVWLXZZEK-UHFFFAOYSA-N
• Inchi： 1S/C23H30O2/c1-3-5-7-9-19-11-15-21(16-12-19)23(24)25-22-17-13-20(14-18-22)10-8-6-4-2/h11-18H,3-10H2,1-2H3
• SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 338.225
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 11
• Monoisotopic Mass: 338.225
• Heavy Atom Count: 25
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Refractive Index: 1.533
• Boiling Point: 459.8°C at 760 mmHg
• Melting Point: 34-38 °C
• Flash Point: 459.8 °C at 760 mmHg
• Density: 1.002